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Compound of Interest

Compound Name: Cyclohexanemethanol-d11
Cat. No.: B15558428
Get Quote
\ J

For Immediate Release

This technical guide provides an in-depth overview of Cyclohexanemethanol-d11, a
deuterated analog of cyclohexanemethanol, for researchers, scientists, and professionals in
drug development. This document outlines its chemical properties, applications in synthetic
chemistry, and detailed analytical protocols.

Core Compound Specifications

Cyclohexanemethanol-d11 is a stable isotope-labeled form of cyclohexanemethanol, where
eleven hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a
valuable tool in various analytical and research applications, particularly as an internal standard
in mass spectrometry-based quantification and in the synthesis of complex molecules.
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Property Value Source(s)
Chemical Formula C7H3D110 [1]
Molecular Weight 125.26 g/mol [1]
CAS Number 1215077-50-1 [1]
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Unlabeled CAS No. 100-49-2 [2]

Applications in Drug Discovery: Synthesis of
Cyclin-Dependent Kinase (CDK) Inhibitors

Cyclohexanemethanol serves as a chemical reagent in the synthesis of potent inhibitors of
cyclin-dependent kinases (CDKSs).[1] CDKs are crucial regulators of the cell cycle, and their
dysregulation is a hallmark of many cancers. The development of CDK inhibitors is a significant
area of cancer therapy research.

The CDK4/6 signaling pathway is a key target for these inhibitors. In a normal cell cycle,
mitogenic signals lead to the expression of D-type cyclins, which activate CDK4/6. The
activated CDK4/6 complex then phosphorylates the retinoblastoma protein (Rb), leading to the
release of the E2F transcription factor and subsequent entry into the S phase of the cell cycle.
CDKA4/6 inhibitors block this phosphorylation step, thereby arresting the cell cycle in the G1
phase and preventing cancer cell proliferation.

Below is a diagram illustrating the CDK4/6 signaling pathway and the mechanism of action for
CDK4/6 inhibitors.
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CDKA4/6 Signaling Pathway and Inhibitor Action

Experimental Protocols

The following are generalized protocols for the analysis of compounds like
Cyclohexanemethanol-d11. These should be adapted and optimized for specific
instrumentation and experimental goals.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
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GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds. When using Cyclohexanemethanol-d11 as an internal standard, the following
protocol can be used as a starting point.

Sample Preparation:

 Internal Standard Spiking: To a known volume or weight of the sample, add a precise amount
of a Cyclohexanemethanol-d11 stock solution. The concentration of the internal standard
should be in the mid-range of the expected analyte concentration.

o Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the analyte and internal
standard from the sample matrix. A common approach for biological samples is protein
precipitation with a cold organic solvent (e.g., acetonitrile or methanol), followed by
centrifugation.

» Derivatization (Optional): For analytes with poor chromatographic properties, derivatization
may be necessary.

e Final Preparation: Evaporate the solvent under a gentle stream of nitrogen and reconstitute
the residue in a suitable solvent for GC-MS analysis (e.g., ethyl acetate or hexane).

GC-MS Parameters (lllustrative):
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Parameter Setting
Injector Temperature 250 °C
Injection Mode Splitless

Initial 50 °C for 2 min, ramp to 280 °C at 10

Oven Program _ _
°C/min, hold for 5 min

Carrier Gas Helium at a constant flow of 1 mL/min
MS Transfer Line 280 °C

lon Source Temp 230 °C

lonization Mode Electron lonization (El) at 70 eV
Scan Range m/z 40-400

The workflow for a typical quantitative analysis using an internal standard is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cyclohexanemethanol-d11: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15558428/docs#cyclohexanemethanol-d11-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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